Cas no 851093-73-7 (3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate)

• Product Name: 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate
• CAS No: 851093-73-7
• MF: C₂₄H₁₇Cl₂N₃O₇S
• MW: 562.378682851791
• CID: 5948208
• PubChem ID: 5199160
• Update Time: 2025-07-16

3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate
• Acetic acid, 2-(2,4-dichlorophenoxy)-, 3-methyl-4-[(4-nitrophenyl)sulfonyl]-1-phenyl-1H-pyrazol-5-yl ester
• 3-methyl-4-[(4-nitrophenyl)sulfonyl]-1-phenyl-1H-pyrazol-5-yl (2,4-dichlorophenoxy)acetate
• [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2-(2,4-dichlorophenoxy)acetate
• 3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate
• 851093-73-7
• AKOS001499082
• F0605-0489

• Inchi： 1S/C24H17Cl2N3O7S/c1-15-23(37(33,34)19-10-8-18(9-11-19)29(31)32)24(28(27-15)17-5-3-2-4-6-17)36-22(30)14-35-21-12-7-16(25)13-20(21)26/h2-13H,14H2,1H3
• InChI Key： NCNCENHNJUPMEK-UHFFFAOYSA-N
• SMILES： C(OC1N(C2=CC=CC=C2)N=C(C)C=1S(C1=CC=C([N+]([O-])=O)C=C1)(=O)=O)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 561.0164265g/mol
• Monoisotopic Mass: 561.0164265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 758.0±60.0 °C(Predicted)
• pka: -7.23±0.10(Predicted)

Additional information on 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate

Comprehensive Overview of 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate (CAS No. 851093-73-7)

The compound 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate (CAS No. 851093-73-7) is a highly specialized chemical entity with a unique molecular structure. Its complex nomenclature reflects its intricate design, combining a pyrazole core with nitrobenzenesulfonyl and dichlorophenoxy functional groups. This structure grants it distinct physicochemical properties, making it a subject of interest in advanced chemical research and industrial applications.

In recent years, the demand for sulfonated pyrazole derivatives has surged due to their versatility in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by the nitrobenzenesulfonyl moiety, which is known for its electron-withdrawing properties and potential in catalytic processes. Meanwhile, the dichlorophenoxy segment contributes to its stability and reactivity, enabling tailored modifications for specific applications. These attributes align with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives.

The compound’s CAS No. 851093-73-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its synthesis often involves multi-step reactions, including sulfonylation and esterification, which are topics of frequent inquiry in academic forums and patent literature. Users searching for "pyrazole-based sulfonates" or "nitroaryl sulfonyl derivatives" will find this compound relevant due to its structural uniqueness and potential applications.

From an industrial perspective, 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-(2,4-dichlorophenoxy)acetate is explored for its role in high-performance materials, such as polymers with enhanced thermal stability. Additionally, its bioactive potential is under investigation, with studies examining its interactions with biological targets. This aligns with the broader trend of "structure-activity relationship (SAR)" studies, a hot topic in drug discovery and agrochemical development.

In summary, CAS No. 851093-73-7 represents a convergence of cutting-edge chemistry and practical innovation. Its multifaceted properties cater to diverse fields, from material science to life sciences, addressing contemporary challenges like molecular design and functional group compatibility. As research progresses, this compound is poised to play a pivotal role in next-generation chemical solutions.